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Compound of Interest

Compound Name: 3-Methyltetrahydrofuran

Cat. No.: B083541 Get Quote

This technical guide provides a comprehensive overview of the density of 3-
Methyltetrahydrofuran (3-MeTHF), a crucial physical property for researchers, scientists, and

drug development professionals. This document presents available density data, details

experimental protocols for its determination, and offers visualizations to clarify key concepts

and procedures.

Physicochemical Properties of 3-
Methyltetrahydrofuran
3-Methyltetrahydrofuran (3-MeTHF), with the molecular formula C₅H₁₀O, is a versatile and

increasingly popular organic solvent.[1][2] It is recognized as a greener alternative to other

cyclic ethers like tetrahydrofuran (THF) due to its potential derivation from renewable resources

and reduced tendency to form peroxides.[1][2] A summary of its key physical and chemical

properties is presented in Table 1.
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Property Value

Molecular Formula C₅H₁₀O[1]

Molecular Weight 86.13 g/mol [1]

Appearance Colorless, clear liquid[1][2]

Boiling Point Approximately 86.5 °C to 89 °C[3]

CAS Number 13423-15-9

Density of 3-Methyltetrahydrofuran
The density of a liquid is a fundamental physical property defined as its mass per unit volume.

It is an essential parameter in process design, reaction scale-up, and quality control in the

pharmaceutical and chemical industries. The density of 3-MeTHF is influenced by temperature,

with density generally decreasing as temperature increases.

Reported Density Values
Several sources report the density of 3-Methyltetrahydrofuran at or around room

temperature. These values are summarized in Table 2 for easy comparison. It is important to

note that the specific temperature for these measurements is not always provided, which can

account for minor variations.

Reported Density Temperature

0.863 g/cm³ Not Specified[4]

0.87 g/cm³ 20 °C (Specific Gravity 20/20)[5]

Temperature Dependence of Density: A Comparative
Case with 2-Methyltetrahydrofuran
While a comprehensive dataset for the temperature-dependent density of 3-
Methyltetrahydrofuran is not readily available in the public domain, a study by Engler and

Harrah provides a formula for its isomer, 2-Methyltetrahydrofuran (2-MeTHF). This information

is valuable for understanding the expected behavior of cyclic ethers and for comparative
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purposes. The density (d) of 2-MeTHF as a function of temperature (T) in Kelvin is given by the

equation:

d = 1.138 - 9.56 x 10⁻⁴ T[5][6]

Using this formula, the density of 2-MeTHF at various temperatures has been calculated and is

presented in Table 3. This data illustrates the typical linear decrease in density with increasing

temperature. It is crucial to emphasize that this data is for the 2-methyl isomer and should be

used as a reference, not as a direct substitute for 3-MeTHF density values.

Temperature (°C) Temperature (K)
Calculated Density of 2-
MeTHF (g/cm³)

-20 253.15 0.896

0 273.15 0.877

20 293.15 0.858

25 298.15 0.853

40 313.15 0.839

60 333.15 0.820

80 353.15 0.801

Experimental Protocol for Density Determination
The density of a liquid solvent like 3-Methyltetrahydrofuran can be accurately determined

using a pycnometer. This method relies on the precise measurement of the mass of a known

volume of the liquid.

Materials and Equipment
Pycnometer (a glass flask with a specific volume and a ground-glass stopper with a capillary)

Analytical balance (accurate to at least 0.0001 g)

Thermostatic bath
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3-Methyltetrahydrofuran sample

Distilled water (for calibration)

Acetone or other volatile solvent (for cleaning and drying)

Lint-free wipes

Experimental Procedure
Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent, followed by

distilled water, and finally rinse with acetone. Dry the pycnometer completely by passing a

stream of dry air or placing it in an oven at a low temperature.

Mass of the Empty Pycnometer: Allow the pycnometer to cool to room temperature in a

desiccator. Accurately weigh the empty, dry pycnometer on the analytical balance and record

the mass (m_empty).

Calibration with Distilled Water: Fill the pycnometer with distilled water, ensuring no air

bubbles are trapped. Insert the stopper, allowing excess water to exit through the capillary.

Place the pycnometer in a thermostatic bath set to a specific temperature (e.g., 20 °C) until

thermal equilibrium is reached.

Mass of Pycnometer with Water: Remove the pycnometer from the bath, carefully dry the

exterior with a lint-free wipe, and weigh it. Record the mass (m_water).

Volume Calculation: The volume of the pycnometer (V) can be calculated using the known

density of water (ρ_water) at the measurement temperature: V = (m_water - m_empty) /

ρ_water

Measurement with 3-MeTHF: Empty and thoroughly dry the pycnometer. Fill it with the 3-
Methyltetrahydrofuran sample, again ensuring no air bubbles are present.

Mass of Pycnometer with 3-MeTHF: Thermostat the filled pycnometer to the desired

temperature, dry the exterior, and weigh it. Record the mass (m_3MeTHF).

Density Calculation: The density of 3-MeTHF (ρ_3MeTHF) at the specified temperature is

then calculated as: ρ_3MeTHF = (m_3MeTHF - m_empty) / V
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Visualizations
To further clarify the concepts and procedures discussed, the following diagrams are provided.

Logical Relationship of Temperature and Density

Temperature

Molecular Kinetic Energy

Increases

Average Intermolecular Distance

Increases

Volume (for a given mass)
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Density (Mass/Volume)
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Click to download full resolution via product page

Caption: Relationship between temperature and density.
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Experimental Workflow for Density Determination
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Calibration

Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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